Cas no 113370-03-9 (ethyl 5,6-bis(phenylmethoxy)-1H-indole-2-carboxylate)

• Product name: ethyl 5,6-bis(phenylmethoxy)-1H-indole-2-carboxylate
• CAS No: 113370-03-9
• MF: C₂₅H₂₃NO₄
• MW: 401.454
• CID: 2610605
• PubChem ID: 19890461

ethyl 5,6-bis(phenylmethoxy)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5,6-bis(phenylmethoxy)-1H-indole-2-carboxylate
• DTXSID80601039
• 113370-03-9
• Ethyl 5,6-bis(benzyloxy)-1H-indole-2-carboxylate
• SCHEMBL9735427

• Inchi： InChI=1S/C25H23NO4/c1-2-28-25(27)22-13-20-14-23(29-16-18-9-5-3-6-10-18)24(15-21(20)26-22)30-17-19-11-7-4-8-12-19/h3-15,26H,2,16-17H2,1H3
• InChI Key： ROCVSVPVMWOLCR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 401.16270821Da
• Monoisotopic Mass: 401.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 60.6Ų